3-((2E)-3-phenylprop-2-enyl)-8-(2-methoxy-5-methylphenyl)-1-methyl-1,3,5-trihy droimidazolidino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-(2-methoxy-5-methylphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H25N5O3/c1-17-11-12-20(33-3)19(16-17)28-14-15-29-21-22(26-24(28)29)27(2)25(32)30(23(21)31)13-7-10-18-8-5-4-6-9-18/h4-12,16H,13-15H2,1-3H3/b10-7+
• InChI Key: YUJRGWRFRMIIPL-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC=CC5=CC=CC=C5
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)C/C=C/C5=CC=CC=C5
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

3-((2E)-3-phenylprop-2-enyl)-8-(2-methoxy-5-methylphenyl)-1-methyl-1,3,5-trihy droimidazolidino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality 3-((2E)-3-phenylprop-2-enyl)-8-(2-methoxy-5-methylphenyl)-1-methyl-1,3,5-trihy droimidazolidino[1,2-h]purine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((2E)-3-phenylprop-2-enyl)-8-(2-methoxy-5-methylphenyl)-1-methyl-1,3,5-trihy droimidazolidino[1,2-h]purine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds related to "3-((2E)-3-phenylprop-2-enyl)-8-(2-methoxy-5-methylphenyl)-1-methyl-1,3,5-trihydroimidazolidino[1,2-h]purine-2,4-dione" have been synthesized and evaluated for various biological activities. These activities include the evaluation of hypoglycemic and hypolipidemic effects in diabetic mice, highlighting the compound's potential in treating metabolic disorders. The synthesis of these compounds involves designing and creating substituted pyridines and purines containing 2,4-thiazolidinedione, which were then tested for their effect on triglyceride accumulation in vitro and their hypoglycemic and hypolipidemic activity in vivo (Kim et al., 2004).

Antiproliferative Activity

Some derivatives have been designed, synthesized, and biologically evaluated for their anticancer activity on selected cancer cell lines, showcasing the potential of these compounds in oncology. The antiproliferative activity of these compounds, particularly hydantoin and purine derivatives containing a 4-acetylphenylpiperazinylalkyl moiety, indicates their effectiveness against various cancer cell lines, such as PC3, SW480, and SW620. This suggests that these compounds could be promising scaffolds for the development of new cancer therapies (Zagórska et al., 2021).

Analgesic and Anti-inflammatory Activity

The analgesic and anti-inflammatory activities of certain 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives have been explored, demonstrating significant effects in in vivo models. These studies reveal that the compounds exhibit considerable analgesic and anti-inflammatory properties, potentially more potent than standard drugs like acetylic acid, in models such as the writhing syndrome and the formalin test. This research underlines the compounds' potential as new analgesic and anti-inflammatory agents (Zygmunt et al., 2015).